Bis(sulfanylidene)-lambda~4~-tellane

• CAS No.: 7446-35-7
• Molecular Formula: S2Te
• Molecular Weight: 191.7 g/mol
• InChI: InChI=1S/S2Te/c1-3-2
• InChI Key: PETIXYVZBIKDEA-UHFFFAOYSA-N
• SMILES: S=[Te]=S

Description

Bis(sulfanylidene)-lambda⁴-tellane (chemical formula TeS₂) is a hypervalent tellurium compound characterized by a central tellurium atom in a +4 oxidation state, bonded to two sulfanylidene (S⁻) groups. The lambda notation (λ⁴) indicates a hypervalent configuration, where the tellurium atom exceeds the typical octet rule, adopting a tetrahedral or pseudo-trigonal bipyramidal geometry.

Comparison with Similar Compounds

Comparison with Layered Transition Metal Dichalcogenides (TMDs)

Bis(sulfanylidene)-lambda⁴-tellane is often compared to layered TMDs like tungsten disulfide (WS₂) and molybdenum disulfide (MoS₂), which exhibit hexagonal crystal structures and semiconducting properties. Key differences include:

Parameter	Bis(sulfanylidene)-lambda⁴-tellane	WS₂	MoS₂
Structure	Hypervalent, non-layered	Layered TMD	Layered TMD
Band Gap (eV)	~1.5 (estimated)	1.3–2.1	1.8–2.8
Carrier Mobility (cm²/Vs)	Moderate (~50)	High (~200)	Moderate (~100)
Thermal Stability	Lower (due to Te reactivity)	High	High
Applications	Emerging in solar cells	Solar cells, transistors	Optoelectronics

• Electronic Properties : Unlike WS₂ and MoS₂, which have tunable band gaps dependent on layer thickness, Bis(sulfanylidene)-lambda⁴-tellane’s hypervalent structure may offer unique charge transport mechanisms, though its carrier mobility is currently inferior to WS₂ .
• Stability : Tellurium’s larger atomic size and lower electronegativity compared to sulfur result in weaker Te–S bonds, leading to reduced thermal and chemical stability under ambient conditions.

Comparison with Other Hypervalent Chalcogen Compounds

Hypervalent sulfur compounds, such as sulfoxaflor (a sulfoximine insecticide with a sulfur(VI) center), share structural similarities in their hypervalent configurations. However, their applications diverge significantly:

• Sulfoxaflor : Features a sulfoximine group with a sulfur(VI) center, exhibiting strong insecticidal activity via nicotinic acetylcholine receptor agonism .
• Bis(sulfanylidene)-lambda⁴-tellane : Focused on electronic applications, leveraging tellurium’s heavy-atom effect for enhanced spin-orbit coupling, which could benefit spintronics.

Comparison with Tellurium Oxides

Tellurium dioxide (TeO₂), a common tellurium compound, contrasts sharply with Bis(sulfanylidene)-lambda⁴-tellane:

Parameter	Bis(sulfanylidene)-lambda⁴-tellane	TeO₂
Oxidation State	Te⁺⁴	Te⁺⁴
Structure	Covalent hypervalent	Ionic, tetragonal
Band Gap (eV)	~1.5	3.5
Applications	Electronics	Glass, ceramics

• TeO₂’s wide band gap limits its use in semiconductors, whereas Bis(sulfanylidene)-lambda⁴-tellane’s narrower gap aligns better with visible-light optoelectronics.

Research Findings and Challenges

• Performance in Solar Cells : In perovskite solar cells, WS₂ (used in electron transport layers) achieves efficiencies >20%, while Bis(sulfanylidene)-lambda⁴-tellane remains experimental, with preliminary studies suggesting efficiencies near 15% due to interfacial defects .
• Durability : Tellurium’s susceptibility to oxidation under humid conditions necessitates encapsulation in devices, unlike more robust TMDs.